Cas no 336884-31-2 ((S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl)

(S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl structure
336884-31-2 structure
Product Name:(S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl
CAS No:336884-31-2
MF:C8H12N2O2
MW:168.193081855774
CID:4713003
PubChem ID:67519089
Update Time:2025-09-26

(S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl Chemical and Physical Properties

Names and Identifiers

    • (S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl
    • 4beta,4'beta-Dimethyl-2,2'-bi[2-oxazoline]
    • (4S)-4-methyl-2-[(4S)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]-4,5-dihydro-1,3-oxazole
    • MFCD32644539
    • 336884-31-2
    • (S,S)-Me-Bisbox
    • (S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro[2.2]bioxazolyl
    • AKOS040768405
    • (4S)-4-methyl-2-[(4S)-4-methyl-4,5-dihydrooxazol-2-yl]-4,5-dihydrooxazole
    • (4S,4''S)-4,4''-Dimethyl-4,4'',5,5''-tetrahydro-2,2''-bioxazole
    • CS-0091142
    • SCHEMBL2742839
    • BS-46460
    • Inchi: 1S/C8H12N2O2/c1-5-3-11-7(9-5)8-10-6(2)4-12-8/h5-6H,3-4H2,1-2H3/t5-,6-/m0/s1
    • InChI Key: LPLHQOJOWVSLQY-WDSKDSINSA-N
    • SMILES: O1C(C2=N[C@@H](C)CO2)=N[C@@H](C)C1

Computed Properties

  • Exact Mass: 168.089877630 g/mol
  • Monoisotopic Mass: 168.089877630 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.2
  • Molecular Weight: 168.19

(S,S)-4,4-Dimethyl-4,5,4',5'-tetrahydro [2.2]bioxazolyl Pricemore >>

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